2-(3-Fluorobenzoyl)pyridine
Description
2-(3-Fluorobenzoyl)pyridine is a chemical compound with the molecular formula C₁₂H₈FNO . It belongs to the class of fluoropyridines , which are derivatives of pyridine containing fluorine substituents. Pyridines, in general, serve as important scaffolds in both pharmaceutical and agrochemical research due to their diverse properties and reactivity .
Scientific Research Applications
Pharmaceutical Applications
2-(3-Fluorobenzoyl)pyridine is a compound that has garnered attention in pharmaceutical research due to its potential as a bioactive ligand. It can be used in the synthesis of various drugs, acting as a precursor or an intermediate. The fluorine atom in the compound contributes to the bioactivity by enhancing binding affinity and metabolic stability of the resulting drugs .
Agrochemical Research
In the agrochemical industry, derivatives of pyridine, like 2-(3-Fluorobenzoyl)pyridine, are used to develop new pesticides and herbicides. The presence of the fluorine atom often leads to compounds with improved activity and selectivity, making them valuable in creating more effective and environmentally friendly agricultural chemicals .
Chemical Industry Applications
This compound is also significant in the broader chemical industry. It can serve as a building block for the synthesis of various chemical products, including dyes, polymers, and resins. Its reactivity and stability under different conditions make it a versatile component in chemical manufacturing processes .
Environmental Science
In environmental science, 2-(3-Fluorobenzoyl)pyridine derivatives are explored for their use in sensing applications. They can be part of chemosensors designed to detect and quantify pollutants or other environmental analytes with high accuracy, aiding in environmental monitoring and protection efforts .
Material Science
The compound’s derivatives are investigated for their potential in material science, particularly in the development of new photovoltaic materials, light-emitting diodes (LEDs), and other electronic devices. The pyridine ring can contribute to the electronic properties of materials, influencing their conductivity and stability .
Biochemistry
In biochemistry, 2-(3-Fluorobenzoyl)pyridine plays a role in the study of enzyme inhibitors and other biologically active molecules. It can act as a scaffold for developing new compounds that interact with biological targets, providing insights into biochemical pathways and potential therapeutic applications .
Analytical Chemistry
Lastly, in analytical chemistry, this compound is utilized in the development of new analytical methods. It can be part of the stationary phase in chromatography or used in the synthesis of reagents for spectrophotometric analysis, enhancing the detection and quantification of various substances .
properties
IUPAC Name |
(3-fluorophenyl)-pyridin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO/c13-10-5-3-4-9(8-10)12(15)11-6-1-2-7-14-11/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWLDNQFSQDHACL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)C2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70441042 |
Source
|
| Record name | 2-(3-FLUOROBENZOYL)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluorobenzoyl)pyridine | |
CAS RN |
898779-78-7 |
Source
|
| Record name | 2-(3-FLUOROBENZOYL)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70441042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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